What is Erlotinib exactly?
Erlotinib (also known as OSI-774 and 11C Erlotinib) is a class of organic compounds called quinazolinamines. These heterocyclic aromatic compounds are composed of a quinazoline moiety substituted by one or several amine groups.
Erlotinib, CP-358774, is an EGFR tyrosine kinase inhibitor that directly acts on human EGFR. Erlotinib decreases EGFR Autophosphorylation in intact Tumor Cells with an IC50 at 20 nM.
Erlotinib, a medication used to treat pancreatic and non-small cell lung carcinomas (NSCLC), is taken by mouth.
Biological activity of Erlotinib
Erlotinib can be described as a quinazoline derivative that has antineoplastic qualities. Erlotinib Competing with adenosinetriphosphate (Adenosine Triphosphate), Erlotinib reversibly binds with the intracellular catalytic domain of epidermal Growth Factor receptor (E...